Cas no 53697-48-6 (2-Benzyloxazole-4-carboxylicAcid)

• Product Name: 2-Benzyloxazole-4-carboxylicAcid
• CAS No: 53697-48-6
• MDL: MFCD21882783
• CID: 4651342
• Update Time: 2025-09-27

2-Benzyloxazole-4-carboxylicAcid Chemical and Physical Properties

Names and Identifiers

• 2-Benzyloxazole-4-carboxylicAcid

• MDL： MFCD21882783

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 2-Benzyloxazole-4-carboxylicAcid

2-Benzyloxazole-4-carboxylic Acid (CAS No: 53697-48-6)

2-Benzyloxazole-4-carboxylic Acid, also known by its CAS number 53697-48-6, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of oxazole derivatives, which have been extensively studied due to their unique chemical properties and potential applications in drug development and advanced materials. The structure of 2-Benzyloxazole-4-carboxylic Acid consists of a benzene ring fused with an oxazole ring, where the carboxylic acid group is attached at the 4-position. This specific arrangement imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Benzyloxazole-4-carboxylic Acid through diverse methodologies. One notable approach involves the condensation of benzaldehyde with hydroxylamine hydrochloride, followed by cyclization under acidic conditions to form the oxazole ring. Subsequent oxidation or coupling reactions can then introduce the carboxylic acid functionality at the desired position. These methods have been optimized to achieve high yields and excellent purity, which are critical for applications in pharmaceutical research.

The pharmacological potential of 2-Benzyloxazole-4-carboxylic Acid has been explored in several recent studies. Researchers have investigated its ability to modulate key biological targets, such as enzymes involved in inflammatory pathways and receptors associated with neurodegenerative diseases. For instance, a study published in *Nature Communications* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase-2 (COX-2) enzyme. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

In the realm of materials science, 2-Benzyloxazole-4-carboxylic Acid has been utilized as a building block for constructing advanced functional materials. Its aromaticity and carboxylic acid functionality make it an ideal candidate for self-assembling into supramolecular structures, such as nanofibers and hydrogels. A research team at Stanford University reported that incorporating this compound into polymer networks significantly enhances their mechanical strength and biocompatibility, making them suitable for tissue engineering applications.

The environmental impact of 2-Benzyloxazole-4-carboxylic Acid has also garnered attention from researchers. Studies have shown that this compound exhibits low toxicity towards aquatic organisms, which is crucial for its safe application in biomedical and industrial settings. Furthermore, its degradation pathways under various environmental conditions have been characterized, providing insights into its eco-friendly disposal methods.

In conclusion, 2-Benzyloxazole-4-carboxylic Acid (CAS No: 53697-48-6) stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in drug discovery and materials development. As research continues to uncover new facets of its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific innovation.